Cas no 2163615-20-9 (2-(3-chlorophenyl)aminocyclobutan-1-ol)
2-(3-chlorophenyl)aminocyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chlorophenyl)aminocyclobutan-1-ol
- Cyclobutanol, 2-[(3-chlorophenyl)amino]-
- F6438-7119
- 2-[(3-chlorophenyl)amino]cyclobutan-1-ol
- 2-(3-chloroanilino)cyclobutan-1-ol
- AKOS032844418
- 2163615-20-9
-
- Inchi: 1S/C10H12ClNO/c11-7-2-1-3-8(6-7)12-9-4-5-10(9)13/h1-3,6,9-10,12-13H,4-5H2
- InChI Key: DWENPKZECXWRCE-UHFFFAOYSA-N
- SMILES: C1(O)CCC1NC1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 197.0607417g/mol
- Monoisotopic Mass: 197.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.364±0.06 g/cm3(Predicted)
- Boiling Point: 358.4±32.0 °C(Predicted)
- pka: 14.83±0.40(Predicted)
2-(3-chlorophenyl)aminocyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-7119-2μmol |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-5μmol |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-10μmol |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-20μmol |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-1mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-2mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-3mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-4mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-5mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-7119-10mg |
2-[(3-chlorophenyl)amino]cyclobutan-1-ol |
2163615-20-9 | 10mg |
$118.5 | 2023-09-09 |
2-(3-chlorophenyl)aminocyclobutan-1-ol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 2-(3-chlorophenyl)aminocyclobutan-1-ol
Introduction to 2-(3-chlorophenyl)aminocyclobutan-1-ol (CAS No. 2163615-20-9)
2-(3-chlorophenyl)aminocyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2163615-20-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a cyclobutane ring substituted with an amino group and a 3-chlorophenyl moiety, making it a structurally intriguing molecule with potential applications in drug discovery and development.
The structural framework of 2-(3-chlorophenyl)aminocyclobutan-1-ol combines the rigidity of the cyclobutane ring with the electronic properties of the chlorophenyl group, which can modulate the compound's reactivity and biological activity. The presence of both an amino group and a halogenated aromatic ring suggests multiple avenues for functionalization and interaction with biological targets, making it a valuable scaffold for medicinal chemists.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The cyclobutane ring, in particular, has been explored for its ability to enhance metabolic stability and binding affinity in drug molecules. 2-(3-chlorophenyl)aminocyclobutan-1-ol exemplifies this trend, as it integrates cycloalkane and aryl groups in a manner that could yield novel pharmacological effects.
One of the key aspects of 2-(3-chlorophenyl)aminocyclobutan-1-ol is its potential as a building block for more complex molecules. The compound's structure allows for further derivatization, enabling researchers to explore its pharmacokinetic and pharmacodynamic profiles in various therapeutic contexts. For instance, modifications at the amino group or the chlorophenyl moiety could lead to compounds with enhanced solubility, bioavailability, or target specificity.
Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The chlorine atom in 2-(3-chlorophenyl)aminocyclobutan-1-ol can serve as a handle for further chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, which are widely used in synthesizing complex drug molecules. These reactions can introduce additional functional groups or linkages, expanding the compound's utility in drug design.
The biological activity of 2-(3-chlorophenyl)aminocyclobutan-1-ol has not yet been fully elucidated, but its structural features suggest potential interactions with various biological targets. For example, the amine group could engage in hydrogen bonding with polar residues in protein binding pockets, while the chlorophenyl ring might interact through hydrophobic or π-stacking interactions. Such interactions are critical for determining the compound's efficacy and selectivity in biological systems.
Given its structural complexity and potential for further optimization, 2-(3-chlorophenyl)aminocyclobutan-1-ol represents an exciting area for future research. Investigating its pharmacological properties could uncover new therapeutic opportunities across multiple disease areas. Additionally, studying its metabolic pathways and toxicological profile would provide valuable insights into its safety and feasibility as a drug candidate.
The synthesis of 2-(3-chlorophenyl)aminocyclobutan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or asymmetric synthesis, could be employed to access enantiomerically pure forms of the compound if needed. These methods would enhance its suitability for preclinical and clinical studies.
In conclusion, 2-(3-chlorophenyl)aminocyclobutan-1-ol (CAS No. 2163615-20-9) is a structurally unique and potentially valuable compound in pharmaceutical research. Its combination of cycloalkane and aryl groups offers multiple opportunities for functionalization and biological exploration. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely to play an increasingly important role in the development of novel therapeutics.
2163615-20-9 (2-(3-chlorophenyl)aminocyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)